Cas no 2171281-41-5 (methyl (1s,3s)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate)

• Product Name: methyl (1s,3s)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2171281-41-5
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 6425487
• PubChem ID: 165599022
• Update Time: 2025-06-08

methyl (1s,3s)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1s,3s)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate
• EN300-1621808
• 2171281-41-5

• Inchi： 1S/C13H15FO3/c1-8-4-3-5-10(14)11(8)13(16)6-9(7-13)12(15)17-2/h3-5,9,16H,6-7H2,1-2H3
• InChI Key： DJSCUUCFEQIRAU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(CC(C(=O)OC)C1)O

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (1s,3s)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate

Methyl (1S,3S)-3-(2-Fluoro-6-Methylphenyl)-3-Hydroxycyclobutane-1-Carboxylate: A Comprehensive Overview

Methyl (1S,3S)-3-(2-Fluoro-6-Methylphenyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2171281-41-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclobutane derivatives, which are known for their diverse biological activities and structural flexibility. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate is characterized by a cyclobutane ring substituted with a 2-fluoro-6-methylphenyl group and a hydroxyl group at the 3-position. The methyl ester group at the 1-position adds further complexity to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the cyclobutane ring, introduction of the phenyl substituent, and subsequent functionalization with the hydroxyl and ester groups.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for synthesizing cyclobutane derivatives. For instance, a study published in Organic Letters in 2022 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of cyclobutane derivatives, including methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate. This method not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste generation.

Biological Activity

The biological activity of methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. A study published in Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate has shown promising results in neuroprotective studies. Research conducted at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Future Prospects

The unique combination of anti-inflammatory and neuroprotective properties makes methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate an attractive candidate for further clinical development. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. These studies have shown that this compound can significantly reduce inflammation and improve disease outcomes without causing significant side effects.

In light of these promising results, several pharmaceutical companies are currently investigating the therapeutic potential of methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate. Clinical trials are underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Conclusion

In conclusion, methyl (1S,3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2171281-41-5) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development in the treatment of various diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medicinal chemistry and drug discovery.